Methyl 2-[({[(3-methoxyphenyl)acetyl]oxy}acetyl)amino]benzoate

• IUPAC Name: methyl 2-[[2-[2-(3-methoxyphenyl)acetyl]oxyacetyl]amino]benzoate
• InChI: InChI=1S/C19H19NO6/c1-24-14-7-5-6-13(10-14)11-18(22)26-12-17(21)20-16-9-4-3-8-15(16)19(23)25-2/h3-10H,11-12H2,1-2H3,(H,20,21)
• InChI Key: QHBBCDGLGKDRIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)OCC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol

Description

“Methyl 2-[({[(3-methoxyphenyl)acetyl]oxy}acetyl)amino]benzoate” is an organic compound that contains functional groups such as ester, amide, and ether. The presence of these functional groups suggests that it could be involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple functional groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ester group could undergo hydrolysis, and the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Heterocyclic System Synthesis

The compound has been utilized in the synthesis of heterocyclic systems. For instance, derivatives similar to "Methyl 2-[({[(3-methoxyphenyl)acetyl]oxy}acetyl)amino]benzoate" have been used in the preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, a class of compounds with potential biological activities. These processes involve multiple steps starting from acetoacetic esters, showcasing the compound's role in synthesizing complex heterocyclic structures (Lovro Selič, S. Grdadolnik, & B. Stanovnik, 1997).

Tubulin Polymerization Inhibition

Another application is in the development of antiproliferative agents against cancer cells. A specific derivative, "Methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate" (GN39482), has shown promising activity by inhibiting tubulin polymerization. This inhibition affects microtubule formation and induces G2/M cell cycle arrest in cancer cells, highlighting the compound's potential in cancer therapy (Hidemitsu Minegishi et al., 2015).

Photophysical Properties Study

The compound has also been investigated for its photophysical properties. Research focusing on methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives, which share a structural similarity, explores their luminescence properties in different solvents. This study contributes to the understanding of the effects of various substituents on the photophysical characteristics of related compounds, which is crucial for designing photofunctional materials (Soyeon Kim et al., 2021).

Anticonvulsant Activity

Research into related compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, has explored their potential as anticonvulsants. The study of their crystal structure and the identification of molecular features responsible for their anticonvulsant activities can inform the development of new therapeutic agents, demonstrating the broader applicability of derivatives in medicinal chemistry (A. Camerman et al., 2005).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would be related to how it interacts with biological systems.

Future Directions

Future research could focus on exploring the potential applications of this compound, investigating its properties in more detail, and developing efficient methods for its synthesis.